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Compound of Interest

Compound Name: Macrocarpal L

Cat. No.: B15590016

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core molecular properties of
Macrocarpal L, a natural product isolated from the branches of Eucalyptus globulus. The focus
of this document is to present the fundamental molecular formula and weight, which are critical
for a wide range of applications in chemical research and drug development, including
analytical characterization, dosage calculations, and high-throughput screening.

Molecular Identity and Weight

Macrocarpal L is a sesquiterpene that has garnered interest within the scientific community.[1]
Its precise molecular formula and weight are foundational data points for any research
involving this compound.

Property Value Source
Molecular Formula C28H4006 [11[2]
Molecular Weight 472.6 g/mol [1][2]
CAS Number 327601-97-8 [1]

The molecular formula, C28H4006, indicates that each molecule of Macrocarpal L is
composed of 28 carbon atoms, 40 hydrogen atoms, and 6 oxygen atoms.[1][2] This
composition is crucial for understanding the compound's structure and reactivity. The molecular
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weight of 472.6 g/mol is a calculated value based on the atomic weights of its constituent
elements.[1][2]

Elemental Composition

The elemental composition of Macrocarpal L, derived from its molecular formula, is detailed in
the table below. This information is essential for techniques such as mass spectrometry and
elemental analysis.

Atomic Mass Total Mass
Element Symbol Count

(amu) (amu)
Carbon C 28 12.011 336.308
Hydrogen H 40 1.008 40.320
Oxygen o) 6 15.999 95.994
Total 74 472.622

Atomic masses are based on standard IUPAC values.

Logical Derivation of Molecular Weight

The following diagram illustrates the straightforward process of calculating the molecular weight
of Macrocarpal L from its molecular formula. This is a fundamental concept in chemistry and is
presented here to reinforce the basis of the provided data.
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Elemental Composition

Oxygen (O)
6 atoms

Hydrogen (H) X
40 atoms Calculation

6 * 15.999

Carbon (C)
28 atoms

Result

40 * 1.008 Summation Molecular Weight

Standard Atomic Weights (am) <

~472.6 g/mol

~15.999

28*12.011

~1.008

~12.011

Click to download full resolution via product page
Caption: Workflow for calculating the molecular weight of Macrocarpal L.

This guide serves as a foundational reference for researchers engaged in the study of
Macrocarpal L. The provided data and its logical underpinnings are essential for accurate and
reproducible scientific investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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